Cas no 201853-55-6 (MeOSuc-Ala-Ala-Pro-Met-AMC)

• Product Name: MeOSuc-Ala-Ala-Pro-Met-AMC
• CAS No: 201853-55-6
• MF: C₃₁H₄₁N₅O₉S
• MW: 659.750346899033
• MDL: MFCD07780921
• CID: 909193
• Update Time: 2025-10-20

MeOSuc-Ala-Ala-Pro-Met-AMC Chemical and Physical Properties

Names and Identifiers

• MEOSUC-ALA-ALA-PRO-MET-AMC
• MeOSuc-Ala-Ala-Pro-Met-7-Amino-4-Methylcoumarin
• methyl 4-((S)-1-((S)-1-((S)-2-((S)-1-(4-methyl-2-oxo-2H-chromen-7-ylamino)-4-(methylthio)-1-oxobutan-2-ylcarbamoyl)pyrrolidin-1-yl)-1-oxopropan-2-ylamino)-1-oxopropan-2-ylamino)-4-oxobutanoate
• Methyl 4-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-1-[(4-methyl-2-oxochromen-7-yl)amino]-4-methylsulfanyl-1-o
• MeOSuc-Ala-Ala-Pro-Met-AMC

• MDL： MFCD07780921
• Inchi： 1S/C31H41N5O9S/c1-17-15-27(39)45-24-16-20(8-9-21(17)24)34-29(41)22(12-14-46-5)35-30(42)23-7-6-13-36(23)31(43)19(3)33-28(40)18(2)32-25(37)10-11-26(38)44-4/h8-9,15-16,18-19,22-23H,6-7,10-14H2,1-5H3,(H,32,37)(H,33,40)(H,34,41)(H,35,42)/t18-,19-,22-,23-/m0/s1
• InChI Key： APQSZEFHNKLYHK-ZZTDLJEGSA-N
• SMILES： S(C)CC[C@@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)NC([C@@H]1CCCN1C([C@H](C)NC([C@H](C)NC(CCC(=O)OC)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 1210
• Topological Polar Surface Area: 215

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on MeOSuc-Ala-Ala-Pro-Met-AMC

Professional Introduction to Compound with CAS No. 201853-55-6 and Product Name: MeOSuc-Ala-Ala-Pro-Met-AMC

Compound with the CAS number 201853-55-6 and the product name MeOSuc-Ala-Ala-Pro-Met-AMC represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its specific amino acid sequence and modified sugar moiety, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The structure of MeOSuc-Ala-Ala-Pro-Met-AMC incorporates a mucin-like oligosaccharide backbone, which is a critical component in various biological processes, including cell adhesion, inflammation, and immune response modulation.

The MeOSuc (methyl ɑ-D-galactoside 6-O-sulfate) moiety in the compound’s name is particularly noteworthy, as it introduces a sulfated sugar residue that enhances the compound’s interaction with biological targets. Sulfated glycosaminoglycans (GAGs) are well-known for their role in regulating numerous physiological and pathological processes. The presence of MeOSuc in MeOSuc-Ala-Ala-Pro-Met-AMC suggests that this compound may exhibit properties similar to those of natural GAGs, making it a valuable tool for studying glycosylation-related diseases and developing targeted therapeutic agents.

Recent research has highlighted the importance of sulfated oligosaccharides in modulating immune responses. For instance, studies have demonstrated that sulfated GAGs can influence the activity of various cytokines and growth factors, thereby playing a crucial role in immunomodulation. The compound MeOSuc-Ala-Ala-Pro-Met-AMC, with its sulfated sugar component, may offer a novel approach to modulate these pathways. This could be particularly relevant in the development of treatments for autoimmune diseases, where immune dysregulation is a key pathological feature.

The sequence Ala-Ala-Pro-Met within the compound’s structure suggests potential interactions with specific proteases or enzymes involved in cellular signaling. Proline residues are known to introduce kinks in peptide chains, which can affect the compound’s conformation and binding affinity. The methionine residue at the C-terminal end may further enhance its bioactivity by facilitating interactions with cellular receptors or enzymes. These structural features make MeOSuc-Ala-Ala-Pro-Met-AMC a promising candidate for further investigation in drug design and development.

In the context of current pharmaceutical research, there is growing interest in glycopeptides as potential therapeutic agents. Glycopeptides combine the advantages of peptides and carbohydrates, offering enhanced stability, bioavailability, and target specificity. The modification of natural peptides with sugar moieties has been shown to improve their pharmacological properties significantly. The compound MeOSuc-Ala-Ala-Pro-Met-AMC, with its mucin-like oligosaccharide backbone and peptide sequence, exemplifies this approach. It may serve as a scaffold for designing novel drugs that can interact with glycosylation-dependent targets.

One of the most exciting applications of compounds like MeOSuc-Ala-Ala-Pro-Met-AMC is in the field of cancer immunotherapy. Cancer cells often exhibit altered glycosylation patterns compared to normal cells, making them more susceptible to recognition by immune cells. By targeting these aberrant glycosylation marks, it may be possible to develop immunotherapeutic strategies that enhance anti-tumor responses. Preliminary studies have suggested that sulfated oligosaccharides can modulate immune cell function, potentially leading to more effective cancer treatments.

The use of fluorescent labeling (AMC) in this compound also indicates its potential utility in diagnostic applications. AMC (7-amino-4-methylcoumarin-3-carboxylic acid) is a commonly used fluorescent probe that allows for visualization of peptide-protein interactions in vitro and in vivo. This feature makes MeOSuc-Ala-Ala-Pro-Met-AMC a valuable tool for studying biological pathways involving peptide-receptor interactions. Such studies can provide critical insights into disease mechanisms and help identify new therapeutic targets.

The synthesis and characterization of compounds like MeOSuc-Ala-Ala-Pro-Met-AMC require advanced chemical techniques and methodologies. Techniques such as solid-phase peptide synthesis (SPPS) are commonly employed to construct complex peptide sequences efficiently. The incorporation of modified sugar moieties into peptides often requires additional steps to ensure proper linkage and functionality. Despite these challenges, significant progress has been made in developing synthetic strategies for glycopeptides, enabling researchers to explore their full potential.

Future research on MeOSuc-Ala-Ala-Pro-Met-AMC should focus on understanding its mechanism of action at the molecular level. Detailed structural studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography can provide insights into how this compound interacts with its biological targets. Additionally, preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before considering human trials.

In conclusion,MeOSuc-Ala-Ala-Pro-Met-AMC, characterized by its CAS number 201853-55-6, represents a promising advancement in biochemical research with significant implications for pharmaceutical development. Its unique structure combining a mucin-like oligosaccharide backbone with a specific amino acid sequence makes it a valuable tool for studying glycosylation-related processes and developing novel therapeutic agents. As research continues to uncover the full potential of this compound,MeOSuc-Ala-Ala-Pro-Met-AMC is poised to play an important role in addressing some of today’s most challenging medical challenges.